Entacapone EP Impurity D Entacapone EP Impurity D 3-O-ethylentacapone is a C-nitro compound that is entacapone in which the phenolic hydroxy group that is meta to the nitro group has been converted into the corresponding ethyl ether. It is a monocarboxylic acid amide, a nitrile, an aromatic ether and a member of 2-nitrophenols. It derives from a 5-nitrovanillin and an entacapone.
Brand Name: Vulcanchem
CAS No.: 857629-79-9
VCID: VC0193601
InChI: InChI=1S/C16H19N3O5/c1-4-18(5-2)16(21)12(10-17)7-11-8-13(19(22)23)15(20)14(9-11)24-6-3/h7-9,20H,4-6H2,1-3H3/b12-7+
SMILES: CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OCC)O)[N+](=O)[O-])C#N
Molecular Formula: C16H19N3O5
Molecular Weight: 333.34 g/mol

Entacapone EP Impurity D

CAS No.: 857629-79-9

Impurities

VCID: VC0193601

Molecular Formula: C16H19N3O5

Molecular Weight: 333.34 g/mol

Purity: > 95%

Entacapone EP Impurity D - 857629-79-9

CAS No. 857629-79-9
Product Name Entacapone EP Impurity D
Molecular Formula C16H19N3O5
Molecular Weight 333.34 g/mol
IUPAC Name (E)-2-cyano-3-(3-ethoxy-4-hydroxy-5-nitrophenyl)-N,N-diethylprop-2-enamide
Standard InChI InChI=1S/C16H19N3O5/c1-4-18(5-2)16(21)12(10-17)7-11-8-13(19(22)23)15(20)14(9-11)24-6-3/h7-9,20H,4-6H2,1-3H3/b12-7+
Standard InChIKey FGJZUPPLPIHQSE-KPKJPENVSA-N
Isomeric SMILES CCN(CC)C(=O)/C(=C/C1=CC(=C(C(=C1)OCC)O)[N+](=O)[O-])/C#N
SMILES CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OCC)O)[N+](=O)[O-])C#N
Canonical SMILES CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OCC)O)[N+](=O)[O-])C#N
Appearance Yellow Solid
Description 3-O-ethylentacapone is a C-nitro compound that is entacapone in which the phenolic hydroxy group that is meta to the nitro group has been converted into the corresponding ethyl ether. It is a monocarboxylic acid amide, a nitrile, an aromatic ether and a member of 2-nitrophenols. It derives from a 5-nitrovanillin and an entacapone.
Purity > 95%
Quantity Milligrams-Grams
Synonyms (2E)-2-Cyano-3-(3-ethoxy-4-hydroxy-5-nitrophenyl)-N,N-diethyl-2-propenamide
PubChem Compound 11484393
Last Modified Dec 23 2021
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